Cas no 77278-75-2 (1-Piperazinecarboxylicacid, 4-(2-propen-1-yl)-, 1,1-dimethylethyl ester)
77278-75-2 structure
Product Name:1-Piperazinecarboxylicacid, 4-(2-propen-1-yl)-, 1,1-dimethylethyl ester
CAS No:77278-75-2
MF:C12H22N2O2
MW:226.315283298492
CID:562489
PubChem ID:11276205
Update Time:2025-04-19
1-Piperazinecarboxylicacid, 4-(2-propen-1-yl)-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazinecarboxylicacid, 4-(2-propen-1-yl)-, 1,1-dimethylethyl ester
- 4-ALLYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- tert-butyl 4-prop-2-enylpiperazine-1-carboxylate
- 1-Piperazinecarboxylicacid,4-(2-propenyl)-,1,1-dimethylethyl ester (9CI)
- AG-H-08867
- 1-Piperazinecarboxylicacid,4-(2-propen-1-yl)-,1,1-dimethylethyl ester
- AKOS017241220
- SCHEMBL7447764
- 1-(tert-Butoxycarbonyl)-4-allylpiperazine
- 77278-75-2
- DTXSID60460924
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- Inchi: 1S/C12H22N2O2/c1-5-6-13-7-9-14(10-8-13)11(15)16-12(2,3)4/h5H,1,6-10H2,2-4H3
- InChI Key: PMOKFILPEDLZAP-UHFFFAOYSA-N
- SMILES: O(C(N1CCN(CC=C)CC1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 226.16800
- Monoisotopic Mass: 226.168127949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 32.8Ų
Experimental Properties
- PSA: 32.78000
- LogP: 1.60090
1-Piperazinecarboxylicacid, 4-(2-propen-1-yl)-, 1,1-dimethylethyl ester Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
77278-75-2 (1-Piperazinecarboxylicacid, 4-(2-propen-1-yl)-, 1,1-dimethylethyl ester) Related Products
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